Cas no 1019101-88-2 (N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide)

• Product Name: N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• CAS No: 1019101-88-2
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 5865367
• PubChem ID: 25283221
• Update Time: 2025-05-20

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• AKOS024492858
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide
• 1019101-88-2
• F5036-0108
• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide

• Inchi： 1S/C15H15N5O3/c1-10-8-12(19-20(10)2)14-17-18-15(23-14)16-13(21)9-22-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3,(H,16,18,21)
• InChI Key： NRRNSVZADIGSSN-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C)N(C)N=1)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 313.11748936g/mol
• Monoisotopic Mass: 313.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.1Ų

Additional information on N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide

Recent Advances in the Study of N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide (CAS: 1019101-88-2)

The compound N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide (CAS: 1019101-88-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrazole-oxadiazole core, has been investigated for its biological activities, particularly in the context of enzyme inhibition and anti-inflammatory properties. Recent studies have explored its synthesis, structural optimization, and mechanistic insights, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the compound's interaction with specific molecular targets. Computational docking studies and in vitro assays have revealed that N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide exhibits high affinity for certain kinases and inflammatory mediators. For instance, a 2023 study demonstrated its inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in managing inflammation-related disorders. The compound's unique structural features, including the phenoxyacetamide moiety, contribute to its binding efficiency and selectivity.

In addition to its anti-inflammatory potential, recent investigations have highlighted the compound's role in modulating cellular signaling pathways. A 2024 publication in the Journal of Medicinal Chemistry reported that derivatives of this compound could interfere with the NF-κB pathway, thereby reducing the expression of pro-inflammatory cytokines. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacokinetic properties and reduce off-target effects.

The synthetic routes for N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide have also been refined in recent years. A novel one-pot synthesis method, published in 2023, offers higher yields and improved scalability, addressing previous challenges in large-scale production. This advancement is critical for facilitating preclinical and clinical studies, as it ensures a consistent supply of the compound for further evaluation.

Looking ahead, researchers are exploring the compound's potential in combination therapies and its applicability in treating chronic diseases such as rheumatoid arthritis and certain cancers. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. The ongoing research on CAS: 1019101-88-2 exemplifies the dynamic interplay between chemical innovation and biological discovery, paving the way for next-generation therapeutics.